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Introduction

Pegnivacogin is a synthetic RNA aptamer that acts as a direct and selective inhibitor of
coagulation Factor IXa (FIXa). It is a component of the REG1 and REG2 anticoagulation
systems, which also include its complementary reversal agent, anivamersen.[1]
Pegnivacogin's targeted inhibition of the intrinsic coagulation pathway offers a promising
therapeutic strategy for managing thrombotic events, particularly in the context of
cardiovascular procedures.[2] These application notes provide a comprehensive overview of
pegnivacogin's characteristics, dosage information from clinical studies, and detailed
protocols for its evaluation.

Mechanism of Action

Pegnivacogin binds with high affinity and specificity to the active site of Factor IXa, preventing
its interaction with Factor Vllla.[3] This inhibition blocks the formation of the tenase complex,
which is responsible for the activation of Factor X to Factor Xa. Consequently, the downstream
propagation of the coagulation cascade and the generation of thrombin are significantly
reduced.[2][4]
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Below is a diagram illustrating the mechanism of action of pegnivacogin in the coagulation
cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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